4-(Isoxazol-3-yl)benzoic acid
Overview
Description
“4-(Isoxazol-3-yl)benzoic acid” is a derivative of isoxazole, a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions . Isoxazoles are known for their synthetic availability, special chemical and biological properties, and widespread practical use . They possess different types of biological activity: antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, antidiabetic, etc .
Synthesis Analysis
The synthesis of “4-(Isoxazol-3-yl)benzoic acid” involves the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents . These methods are universal and popular with synthetic chemists . The synthesis of “4-(Isoxazol-3-yl)benzoic acid” has been reported in a paper .Molecular Structure Analysis
The molecular structure of “4-(Isoxazol-3-yl)benzoic acid” is supported by FTIR, 1H and 13C NMR, and mass spectra . The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations .Chemical Reactions Analysis
The chemical reactions involving “4-(Isoxazol-3-yl)benzoic acid” are diverse. Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents .Scientific Research Applications
Medicinal Chemistry
4-(Isoxazol-3-yl)benzoic acid is a compound of interest in medicinal chemistry due to its isoxazole ring, which is a core structure in many biologically active molecules. Isoxazole derivatives have been explored for their potential as analgesics, anti-inflammatory agents, anticancer compounds, and antimicrobials . The ability to modify the isoxazole core structure allows for the development of new therapeutic agents with targeted biological activities.
Organic Synthesis
In organic synthesis, 4-(Isoxazol-3-yl)benzoic acid can be used as a building block for the construction of more complex molecules. Its reactivity allows for various transformations, making it a valuable intermediate in the synthesis of diverse organic compounds .
Drug Development
The isoxazole moiety, present in 4-(Isoxazol-3-yl)benzoic acid, is found in several drugs and is associated with a wide range of therapeutic properties. Research into isoxazole derivatives has led to the development of new drugs with improved efficacy and reduced side effects .
Biochemical Research
Isoxazole derivatives, including 4-(Isoxazol-3-yl)benzoic acid, are studied for their role as enzyme inhibitors. For instance, they have been evaluated as inhibitors of acetylcholinesterase (AChE), which is a target for the treatment of Alzheimer’s disease . This research is crucial for understanding the biochemical pathways involved in various diseases.
Pharmaceutical Applications
4-(Isoxazol-3-yl)benzoic acid has potential pharmaceutical applications due to the biological activities of isoxazole derivatives. These activities include antimicrobial, antiviral, and anti-inflammatory effects, which are essential for the development of new medications .
Therapeutic Agents
The study of 4-(Isoxazol-3-yl)benzoic acid in the context of therapeutic agents focuses on its incorporation into compounds that can act as modulators of biological targets. Its structure allows for the optimization of side chains and enhancement of the biological activity of new therapeutic agents .
Future Directions
properties
IUPAC Name |
4-(1,2-oxazol-3-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-10(13)8-3-1-7(2-4-8)9-5-6-14-11-9/h1-6H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLVBDHVMFLJROU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Isoxazol-3-yl)benzoic acid | |
CAS RN |
1426232-07-6 |
Source
|
| Record name | 4-(1,2-oxazol-3-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride](/img/structure/B2954091.png)
![2-{1-[(2-chloro-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}propan-2-ol](/img/structure/B2954092.png)
![N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)thiophene-3-carboxamide](/img/structure/B2954094.png)
![N4-(benzo[d][1,3]dioxol-5-yl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2954100.png)
